(Z)-2-(2-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-2-[(2-ethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C18H16O6S/c1-3-22-15-7-5-4-6-12(15)10-17-18(19)14-9-8-13(11-16(14)23-17)24-25(2,20)21/h4-11H,3H2,1-2H3/b17-10-
• InChI Key: FFVDJUINJQDFJT-YVLHZVERSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C
• Molecular Formula: C18H16O6S
• Molecular Weight: 360.4 g/mol

Description

(Z)-2-(2-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate, also known as EMD-1214063, is a compound that has been widely studied for its potential therapeutic uses. It is a small molecule inhibitor of the enzyme MDM2, which plays a crucial role in regulating the tumor suppressor protein p53. The inhibition of MDM2 by EMD-1214063 has been shown to lead to the activation of p53 and subsequent induction of apoptosis in cancer cells.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of 1,2-Benzisoxazole-3-methane Sulfonate Derivatives : A study by Arava et al. (2007) discusses a novel process for the preparation of 1,2-benzisoxazole-3-methanesulfonates, which are important intermediates for pharmaceutical applications, including the preparation of zonisamide, an anti-convulsant drug (Arava, Siripalli, Nadkarni, & Chinnapillai, 2007).

• Sulfur Dioxide Insertion : The work by An, Zheng, and Wu (2014) on the three-component reaction involving 2-(allyloxy)anilines, sulfur dioxide, and hydrazines under mild conditions, resulting in methanesulfonohydrazides, showcases the versatility of sulfur dioxide insertion in organic synthesis (An, Zheng, & Wu, 2014).

Catalysis and Reaction Mechanisms

• Catalytic Oxidation : Research by Lozar and Savall (1995) explores the oxidation of o-nitrotoluene by cerium(IV) methanesulfonate, revealing insights into catalytic oxidation processes and the influence of methanesulfonic acid concentration on reaction outcomes (Lozar & Savall, 1995).

Photophysical Properties and Applications

• Fluorescence and Photodynamic Therapy : Pişkin, Canpolat, and Öztürk (2020) synthesized new zinc phthalocyanine compounds with high singlet oxygen quantum yields, suitable for photodynamic therapy applications, showcasing the potential of these molecules in medical treatments (Pişkin, Canpolat, & Öztürk, 2020).

Material Science and Polymer Chemistry

• Polybenzoxazoles Synthesis : A study on the synthesis of high molecular weight polybenzoxazoles (PBOs) in polyphosphoric acid and their hydrolytic stability offers insights into polymer chemistry and the development of materials with specific properties (Kim, Einsla, Tchatchoua, & McGrath, 2005).